Cas no 1691139-68-0 (2-{5-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}pyridine)

• Product Name: 2-{5-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}pyridine
• CAS No: 1691139-68-0
• MF: C₁₁H₁₃N₅
• MW: 215.254420995712
• CID: 6057773
• PubChem ID: 136839593
• Update Time: 2025-06-15

2-{5-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}pyridine Chemical and Physical Properties

Names and Identifiers

• 2-{5-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}pyridine
• 1691139-68-0
• 2-{5-methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}pyridine
• EN300-1117925

• Inchi： 1S/C11H13N5/c1-8-5-7-16-11(13-8)14-10(15-16)9-4-2-3-6-12-9/h2-4,6,8H,5,7H2,1H3,(H,13,14,15)
• InChI Key： CSOWFHFVVRXNFS-UHFFFAOYSA-N
• SMILES： N12C(=NC(C3C=CC=CN=3)=N1)NC(C)CC2

Computed Properties

• Exact Mass: 215.11709544g/mol
• Monoisotopic Mass: 215.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on 2-{5-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}pyridine

Comprehensive Overview of 2-{5-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}pyridine (CAS No. 1691139-68-0)

The compound 2-{5-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}pyridine, identified by its CAS No. 1691139-68-0, is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, combining a pyridine ring with a triazolopyrimidine scaffold, make it a versatile intermediate for developing novel bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets such as kinases and receptors.

In recent years, the demand for triazolopyrimidine derivatives has surged due to their broad-spectrum pharmacological activities. The 2-{5-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}pyridine scaffold is often explored for its anti-inflammatory, antiviral, and anticancer properties. For instance, similar compounds have shown promise in inhibiting cyclin-dependent kinases (CDKs), which are critical in cancer cell proliferation. This aligns with the growing interest in targeted cancer therapies, a hot topic in biomedical research.

From a synthetic chemistry perspective, the CAS No. 1691139-68-0 compound is synthesized through multi-step reactions involving condensation and cyclization processes. Its pyridine-triazolopyrimidine hybrid structure offers excellent stability and bioavailability, making it a preferred choice for medicinal chemists. The compound’s logP and solubility profiles are also optimized for drug-like properties, addressing common challenges in ADME (Absorption, Distribution, Metabolism, and Excretion) optimization.

Beyond pharmaceuticals, 2-{5-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}pyridine has potential applications in agrochemicals. Its structural motif is found in herbicides and fungicides, where it acts as a key building block for designing crop protection agents. This resonates with the increasing global focus on sustainable agriculture and the need for eco-friendly pest control solutions.

The compound’s molecular weight and hydrogen bond acceptors/donors are within the desirable range for drug candidates, as per Lipinski’s Rule of Five. This has led to its inclusion in high-throughput screening libraries, where it is tested against various disease targets. Additionally, its crystalline form and thermal stability are well-characterized, ensuring reproducibility in industrial-scale production.

In the context of AI-driven drug discovery, CAS No. 1691139-68-0 is frequently referenced in cheminformatics databases. Machine learning models trained on similar heterocyclic compounds can predict its bioactivity, accelerating the identification of lead candidates. This intersection of computational chemistry and experimental validation is a trending topic in modern drug development.

To summarize, 2-{5-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}pyridine is a multifaceted compound with applications spanning pharmaceuticals and agrochemicals. Its CAS No. 1691139-68-0 serves as a unique identifier for researchers exploring its synthetic routes and biological activities. As the scientific community continues to investigate triazolopyrimidine-based therapeutics, this compound is poised to play a pivotal role in advancing precision medicine and green chemistry initiatives.